Cas no 2172305-40-5 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid
• CAS No: 2172305-40-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6395119
• PubChem ID: 165537061
• Update Time: 2025-05-21

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid
• EN300-1521067
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2,2-dimethylbutanoic acid
• 2172305-40-5

• Inchi： 1S/C27H34N2O5/c1-4-9-18(24(30)28-15-14-27(2,3)25(31)32)16-29-26(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,4,9,14-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： LAXWJIOTFGKRNP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCC(C(=O)O)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic Acid: A Comprehensive Overview

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid, with CAS No. 2172305-40-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a 2,2-dimethylbutanoic acid backbone. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in modulating the chemical reactivity and biological activity of the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for versatile interactions with biological systems, making it a promising candidate for targeting specific proteins or enzymes. Researchers have explored its ability to act as a substrate in enzymatic reactions, particularly in the context of protease inhibition. The Fmoc group's stability under physiological conditions has been a key factor in its utility as a tool for studying protein degradation pathways.

In terms of synthesis, the compound is typically prepared through multi-step organic reactions involving the coupling of Fmoc derivatives with amino acids or their analogs. The use of coupling agents such as HATU or EDCI facilitates the formation of stable amide bonds. The stereochemistry of the molecule is critical, as it influences both its physical properties and biological activity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for pharmacological studies.

The application of this compound extends beyond traditional biochemical research. It has been utilized in the development of novel materials, including biodegradable polymers and drug delivery systems. Its amphiphilic nature, derived from the combination of hydrophilic and hydrophobic domains, makes it an ideal candidate for self-assembling structures. These structures have shown potential in encapsulating hydrophobic drugs, enhancing their solubility and bioavailability.

From an analytical standpoint, the compound's structural complexity presents challenges in characterization. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm its identity and purity. High-resolution mass spectrometry (HRMS) has been particularly valuable in determining its molecular formula and confirming the presence of all functional groups.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-dimethylbutanoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.